Cas no 98420-62-3 (Benzene,1,2,3-trichloro-4-(methylthio)-)

Benzene,1,2,3-trichloro-4-(methylthio)- structure
98420-62-3 structure
Product Name:Benzene,1,2,3-trichloro-4-(methylthio)-
CAS No:98420-62-3
MF:C7H5Cl3S
MW:227.538597822189
CID:817422
PubChem ID:176723
Update Time:2025-04-19

Benzene,1,2,3-trichloro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3-trichloro-4-(methylthio)-
    • 1,2,3-trichloro-4-methylsulfanylbenzene
    • 2,3,4-Trichlorothioanisole
    • DTXSID60243572
    • 98420-62-3
    • Benzene, 1,2,3-trichloro-4-(methylthio)-
    • Inchi: 1S/C7H5Cl3S/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
    • InChI Key: MVUHDEFEIKWDGU-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CC=1SC)Cl)Cl

Computed Properties

  • Exact Mass: 225.918
  • Monoisotopic Mass: 225.918
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.47
  • Boiling Point: 277.2°Cat760mmHg
  • Flash Point: 118.2°C
  • Refractive Index: 1.617

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